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Compound of Interest

Compound Name: Metobromuron

Cat. No.: B166326

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bioaccumulation potential of
Metobromuron, a phenylurea herbicide. Understanding the environmental fate and potential
for accumulation in organisms is a critical aspect of its overall safety assessment. This
document synthesizes available data on its physicochemical properties, bioconcentration in
aquatic organisms, and metabolic pathways.

Quantitative Data on Bioaccumulation Potential

The potential for a substance to bioaccumulate is often initially assessed by its octanol-water
partition coefficient (Log Kow) and subsequently confirmed through experimental
bioconcentration factor (BCF) studies. A higher Log Kow value generally suggests a greater
potential for a substance to be taken up and stored in the fatty tissues of organisms. The BCF
Is a direct measure of this accumulation from the surrounding water.

Table 1: Physicochemical Properties and Bioconcentration Factors of Metobromuron
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Parameter Value Source

Log Kow (Octanol-Water

- o 2.38 (experimental) [1]
Partition Coefficient)
Bioconcentration Factor
(BCFk) in Rainbow Trout
(Oncorhynchus mykiss)
- at 0.0010 mg/L 38 [2]
-at 0.010 mg/L 64 [2]
Uptake Rate Constant (k1) in
Rainbow Trout
- at 0.0010 mg/L 2.8321 [2]
-at 0.010 mg/L 48 [2]
Depuration Rate Constant (k2)
in Rainbow Trout
- at 0.0010 mg/L 0.0742
- at 0.010 mg/L 0.7442

Based on regulatory criteria, a substance with a BCF value greater than 2000 is considered
bioaccumulative (B), and a BCF greater than 5000 is considered very bioaccumulative (vB).
The experimentally determined BCF values for Metobromuron in rainbow trout are well below
these thresholds, suggesting a low potential for bioaccumulation in fish.

Experimental Protocols

The primary method for determining the bioconcentration of a chemical in fish is the OECD
Guideline for the Testing of Chemicals, Test No. 305: "Bioconcentration: Flow-Through Fish
Test". The quantitative data presented in this guide were generated following this standard

methodology.
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Key Experimental Details from a Metobromuron
Bioconcentration Study

o Test Species: Rainbow trout (Oncorhynchus mykiss). This species is a recommended test
organism for bioaccumulation studies.

o Test Type: A flow-through test, where fresh test solution is continuously supplied to the test
chambers, ensuring a constant exposure concentration.

o Test Concentrations: The study utilized two nominal test concentrations of Metobromuron:
0.0010 mg/L and 0.010 mg/L, in addition to a solvent control group.

o Exposure Duration (Uptake Phase): Fish were exposed to Metobromuron for a period of 42
days.

o Depuration Phase: Following the uptake phase, fish were transferred to clean water for a
depuration phase of 61 days to measure the elimination of the substance from their tissues.

o Sample Collection: Samples of fish were collected at various time points during both the
uptake and depuration phases for analysis of the test material's concentration.

¢ Analytical Method: While the specific analytical method for Metobromuron in the cited study
is not detailed in the provided snippet, modern analytical techniques such as liquid
chromatography with tandem mass spectrometry (LC-MS/MS) are commonly used for the
determination of pesticide residues in biological matrices. Electrochemical methods have
also been developed for the detection of Metobromuron.

Visualizations
Experimental Workflow for a Bioconcentration Study
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Caption: Workflow of an OECD 305 bioconcentration study.

Metabolic Pathway of Metobromuron
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Metobromuron is known to be metabolized in both plants and animals. The primary metabolic
pathways involve the modification of the urea side chain.
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Caption: Known metabolic pathways of Metobromuron.

Metabolism and Transformation

In plants and animals, Metobromuron undergoes transformation primarily through N-
demethylation and N-demethoxylation of the urea side chain. In studies on potatoes, several
metabolites were identified, including 3-(4-bromophenyl)-1-methoxyurea, 3-(4-bromophenyl)-1-
methylurea, and 4-bromophenylurea. The metabolite 4-bromophenylurea has been detected at
significant levels in some crops. The metabolism of Metobromuron leads to the formation of
more polar compounds, which are generally more readily excreted from the body, thus reducing
the potential for bioaccumulation.

Conclusion

The available data from a bioconcentration study conducted according to OECD guidelines
indicate that Metobromuron has a low potential for bioaccumulation in fish. The experimentally
determined Bioconcentration Factors (BCFk) of 38 and 64 in rainbow trout are significantly
below the regulatory thresholds for a substance to be classified as bioaccumulative. The
metabolism of Metobromuron to more polar metabolites further contributes to its relatively
rapid elimination from organisms. While initial screening based on the Log Kow might suggest
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some potential for bioaccumulation, the empirical data from a standardized fish
bioconcentration study provides a more definitive assessment of this endpoint.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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